Cas no 1354954-63-4 ((4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride)

• Product Name: (4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride
• CAS No: 1354954-63-4
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• MDL: MFCD20441710
• CID: 4592648
• Update Time: 2025-06-08

(4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride

• MDL： MFCD20441710
• Inchi： 1S/C11H14ClN.ClH/c1-7-6-10(7)11(13)8-2-4-9(12)5-3-8;/h2-5,7,10-11H,6,13H2,1H3;1H
• InChI Key： DIRIHGOVBFWJMM-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(C1CC1C)N.Cl

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

(4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride

Introduction to (4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride (CAS No. 1354954-63-4)

Compound (4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride, with the CAS number 1354954-63-4, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for further exploration in medicinal chemistry. The presence of both aromatic and cyclic aliphatic moieties in its molecular framework suggests potential interactions with biological targets, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The (4-chlorophenyl) moiety in the compound's name is a key feature that contributes to its distinct chemical behavior. Chlorophenyl groups are commonly found in various pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. In particular, the chlorine atom at the para position enhances the lipophilicity of the aromatic ring, which can be crucial for membrane permeability and target interaction. This aspect has been extensively studied in the context of drug design, where optimizing lipophilicity is often a critical parameter for achieving desired pharmacokinetic properties.

On the other hand, the (2-methylcyclopropyl) group introduces a different dimension to the compound's structure. The cyclopropyl ring is known for its rigid conformation, which can influence the spatial orientation of the molecule upon binding to biological targets. Additionally, the methyl substituent at the 2-position adds steric bulk, potentially affecting both affinity and selectivity. These structural features make (4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride a versatile scaffold for medicinal chemists seeking to fine-tune molecular interactions.

In recent years, there has been growing interest in exploring novel scaffolds that combine aromatic and cyclic aliphatic structures. Such combinations often lead to compounds with enhanced biological activity and reduced toxicity. The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability, making it more suitable for various experimental applications. These properties have made it a valuable tool in high-throughput screening and structure-activity relationship (SAR) studies.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate protein-protein interactions (PPIs) and other complex biological pathways. The unique structural features of (4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride position it as a potential candidate for targeting such pathways. For instance, studies have shown that similar scaffolds can interact with enzymes involved in inflammation and cancer progression. The ability to modulate these pathways could lead to the development of novel therapeutics with significant clinical implications.

The compound's potential applications extend beyond traditional drug discovery. Its structural motifs have inspired synthetic chemists to develop new methodologies for constructing complex molecules. These methodologies not only facilitate the synthesis of related compounds but also contribute to advancements in organic chemistry as a whole. The development of efficient synthetic routes is crucial for translating laboratory discoveries into viable pharmaceuticals, and this compound serves as an excellent model for such efforts.

Moreover, computational studies have played an increasingly important role in understanding the biological behavior of small molecules like (4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, have allowed researchers to predict how this compound might interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental efforts and reducing the time required for drug development.

In conclusion, (4-chlorophenyl)(2-methylcyclopropyl)methanamine hydrochloride represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer numerous possibilities for further exploration, particularly in the context of developing novel therapeutics targeting complex biological pathways. As research continues to evolve, this compound is likely to remain at the forefront of medicinal chemistry investigations, contributing to advancements that could have far-reaching implications for human health.